![molecular formula C8H14O3 B2598156 rac-(2R,4r,6S)-2,6-dimethyloxane-4-carboxylic acid CAS No. 942144-48-1](/img/structure/B2598156.png)
rac-(2R,4r,6S)-2,6-dimethyloxane-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Rac-(2R,4r,6S)-2,6-dimethyloxane-4-carboxylic acid is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.197. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Elucidation and Crystallization
Studies on halogenated carboxylic acids, such as "Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid," reveal insights into intermolecular interactions, hydrogen bonding motifs, packing modes, and preferred conformations in the solid-state. These findings underscore the importance of crystallization and structural elucidation in understanding the physical and chemical properties of complex organic compounds, which is crucial for their application in chemical synthesis and biochemical studies (Seidel et al., 2020).
Synthetic and Structural Chemistry
Research on enantiomerically pure compounds, such as "Synthetic and structural chemistry of enantiomerically pure 1-phenyl-2-carboxyethylphosphonic acid and its derivatives," explores diastereoselective alkylation and the X-ray crystal structure of intermediates. This area focuses on the synthesis of chiral molecules and their structural characterization, which is vital for developing new chemical entities with potential therapeutic applications (Gardner et al., 2002).
Molecular Structures and Chelating Agents
The study "Structural characterization of 1,3-propanedithiols that feature carboxylic acids: Homologues of mercury chelating agents" examines compounds with potential as mercury chelating agents, highlighting the significance of molecular structure analysis in designing agents for heavy metal detoxification (Sattler et al., 2013).
Polymerization and Material Science
Research on "Stereoselective polymerization of rac-lactide using a monoethylaluminum Schiff base complex" illustrates the application of chiral molecules in polymer science, particularly in the stereoselective ring-opening polymerization of rac-lactide to produce polymers with specific properties. This field explores the creation of materials with novel characteristics for various applications, including biodegradable plastics and biomedical devices (Tang et al., 2004).
Properties
IUPAC Name |
(2S,6R)-2,6-dimethyloxane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-5-3-7(8(9)10)4-6(2)11-5/h5-7H,3-4H2,1-2H3,(H,9,10)/t5-,6+,7? |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMKAHDGEZAFUAW-MEKDEQNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(O1)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC(C[C@@H](O1)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
942144-48-1 |
Source
|
Record name | rac-(2R,4r,6S)-2,6-dimethyloxane-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.